Cas no 7066-74-2 (5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one)

• Product name: 5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• CAS No: 7066-74-2
• MF: C₃₂H₂₃N₅O₃S
• MW: 557.621725320816
• CID: 1746025
• PubChem ID: 5269057

5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-({3-[4-(benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-furan-2-yl[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• 2-(furan-2-yl)-5-[[3-(3-methyl-4-phenylmethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• DTXSID80414727
• 5-({3-[4-(Benzyloxy)-3-methylphenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-(furan-2-yl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• 7066-74-2

• Inchi： InChI=1S/C32H23N5O3S/c1-21-17-23(14-15-26(21)40-20-22-9-4-2-5-10-22)29-24(19-36(34-29)25-11-6-3-7-12-25)18-28-31(38)37-32(41-28)33-30(35-37)27-13-8-16-39-27/h2-19H,20H2,1H3
• InChI Key： ZDKPHXPHVZXGJS-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CO5)S3)C6=CC=CC=C6)OCC7=CC=CC=C7

Computed Properties

• Exact Mass: 557.15239
• Monoisotopic Mass: 557.15216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113
• XLogP3: 6.9

Experimental Properties

• Density: 1.37
• Boiling Point: 774.3°C at 760 mmHg
• Flash Point: 422.1°C
• Refractive Index: 1.718
• PSA: 87.97